Cas no 94739-07-8 (N,N-Diethyl-N-methyldiphenylphosphanaminium iodide)

• Product Name: N,N-Diethyl-N-methyldiphenylphosphanaminium iodide
• CAS No: 94739-07-8
• MF: C₁₇H₂₃INP
• MW: 399.249457597733
• CID: 2818291
• PubChem ID: 71330554
• Update Time: 2025-04-21

N,N-Diethyl-N-methyldiphenylphosphanaminium iodide Chemical and Physical Properties

Names and Identifiers

• 94739-07-8
• N,N-Diethyl-N-methyldiphenylphosphanaminium iodide
• DTXSID80759241

• Inchi： 1S/C17H23NP.HI/c1-4-18(3,5-2)19(16-12-8-6-9-13-16)17-14-10-7-11-15-17;/h6-15H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： CJHNCUCLEMJPJW-UHFFFAOYSA-M
• SMILES： [I-].P(C1C=CC=CC=1)(C1C=CC=CC=1)[N+](C)(CC)CC

Computed Properties

• Exact Mass: 399.06128Da
• Monoisotopic Mass: 399.06128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų